Cas no 125103-48-2 (1H-Pyrazole-4-carboxamide,5-methyl-N-(3-methylbutyl)-1,3-diphenyl-)
125103-48-2 structure
Product Name:1H-Pyrazole-4-carboxamide,5-methyl-N-(3-methylbutyl)-1,3-diphenyl-
CAS No:125103-48-2
MF:C22H25N3O
MW:347.45340514183
CID:177485
PubChem ID:3079317
Update Time:2025-04-19
1H-Pyrazole-4-carboxamide,5-methyl-N-(3-methylbutyl)-1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxamide,5-methyl-N-(3-methylbutyl)-1,3-diphenyl-
- 1,3-Diphenyl-5-methyl-N-(3-methylbutyl)-1H-pyrazole-4-carboxamide
- 5-methyl-N-(3-methylbutyl)-1,3-diphenylpyrazole-4-carboxamide
- 1H-Pyrazole-4-carboxamide, 1,3-diphenyl-5-methyl-N-(3-methylbutyl)-
- 5-methyl-N-(3-methylbutyl)-1,3-diphenyl-1H-pyrazole-4-carboxamide
- BRN 4203486
- 125103-48-2
- DTXSID70154645
-
- Inchi: 1S/C22H25N3O/c1-16(2)14-15-23-22(26)20-17(3)25(19-12-8-5-9-13-19)24-21(20)18-10-6-4-7-11-18/h4-13,16H,14-15H2,1-3H3,(H,23,26)
- InChI Key: KAHHFAWBDLOGPJ-UHFFFAOYSA-N
- SMILES: O=C(C1C(C2C=CC=CC=2)=NN(C2C=CC=CC=2)C=1C)NCCC(C)C
Computed Properties
- Exact Mass: 347.19995
- Monoisotopic Mass: 347.2
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- Density: 1.09
- Boiling Point: 503.3°C at 760 mmHg
- Flash Point: 258.2°C
- Refractive Index: 1.59
- PSA: 46.92
1H-Pyrazole-4-carboxamide,5-methyl-N-(3-methylbutyl)-1,3-diphenyl- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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